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Compound of Interest

Compound Name: LDN-211904

Cat. No.: B15579383 Get Quote

Technical Support Center: LDN-211904
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with LDN-
211904.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving LDN-211904?

A1: The recommended solvent for preparing stock solutions of LDN-211904 is Dimethyl

Sulfoxide (DMSO).[1][2]

Q2: What is the solubility of LDN-211904 in DMSO?

A2: The solubility of LDN-211904 in DMSO can vary between different batches and suppliers.

Reported concentrations range from 16 mg/mL to 100 mg/mL.[1][2] It is crucial to use newly

opened, anhydrous DMSO, as its hygroscopic nature can significantly impact solubility.[2]

Q3: My LDN-211904 is not dissolving completely in DMSO. What should I do?

A3: If you encounter solubility issues, sonication is recommended to aid dissolution.[1][2]

Gentle warming can also be effective. If precipitation or phase separation occurs, heating

and/or sonication can be used to help dissolve the compound.[2] For other common issues,

please refer to our troubleshooting guide.
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Q4: How should I store the LDN-211904 stock solution?

A4: After reconstitution in DMSO, it is recommended to aliquot the stock solution and store it

frozen at -20°C or -80°C.[2] Stock solutions are reported to be stable for up to 3 months at

-20°C and up to 6 months at -80°C.[2]

Q5: Can I use LDN-211904 for in vivo studies?

A5: Yes, LDN-211904 has been used in in vivo studies.[2][3] Specific formulations are required

to ensure solubility and bioavailability. Please refer to the experimental protocols section for

examples of in vivo formulations.

Data Presentation
LDN-211904 Solubility

Solvent Concentration Notes

DMSO 100 mg/mL (224.78 mM)

Ultrasonic treatment may be

needed. Use of newly opened

DMSO is recommended due to

its hygroscopic nature.[2]

DMSO 50 mg/mL
Solution should be clear and

nearly colorless.

DMSO 16 mg/mL (35.97 mM) Sonication is recommended.[1]

Various ≥ 2.5 mg/mL (5.62 mM)

Formulations for in vivo use,

typically involving a

combination of DMSO,

PEG300, Tween-80, and

Saline, or DMSO and Corn Oil.

[2]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
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Weighing: Accurately weigh the required amount of LDN-211904 powder. For 1 mL of a 10

mM solution, you will need 4.4487 mg of LDN-211904 (Molecular Weight: 444.87 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the powder. For a 10

mM stock, you would add 1 mL of DMSO for every 4.4487 mg of compound.

Dissolution: Vortex the solution to mix. If the compound does not fully dissolve, sonicate the

vial in a water bath until the solution is clear. Gentle warming can also be applied if

necessary.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.

Preparation of an In Vivo Formulation (Example 1)
This protocol yields a clear solution with a solubility of at least 2.5 mg/mL.[2]

Initial Dissolution: Prepare a concentrated stock solution of LDN-211904 in DMSO (e.g., 25

mg/mL).

Vehicle Preparation: In a sterile tube, add the following solvents in order, ensuring complete

mixing after each addition:

10% DMSO (from your stock solution)

40% PEG300

5% Tween-80

45% Saline

Final Solution: The resulting solution should be clear. If any precipitation is observed, gentle

warming and vortexing may be used to redissolve the compound.

Preparation of an In Vivo Formulation (Example 2)
This protocol also yields a clear solution with a solubility of at least 2.5 mg/mL.[2]
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Initial Dissolution: Prepare a concentrated stock solution of LDN-211904 in DMSO.

Vehicle Preparation: Prepare a 20% SBE-β-CD (Sulfobutylether-β-cyclodextrin) solution in

saline.

Final Formulation: Add 10% of the DMSO stock solution to 90% of the 20% SBE-β-CD in

saline solution. Mix thoroughly.
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Caption: LDN-211904 inhibits EphB3 receptor autophosphorylation and downstream STAT3

signaling.

Troubleshooting LDN-211904 Solubility Issues
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Caption: A step-by-step workflow for troubleshooting common LDN-211904 solubility problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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